N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)-4-nitrobenzamide

• IUPAC Name: N-[4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C18H15N5O6S/c1-29-17-10-16(19-11-20-17)22-30(27,28)15-8-4-13(5-9-15)21-18(24)12-2-6-14(7-3-12)23(25)26/h2-11H,1H3,(H,21,24)(H,19,20,22)
• InChI Key: BPLWPMXPJDCYGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H15N5O6S
• Molecular Weight: 429.4 g/mol

Description

“N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)-4-nitrobenzamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Chemical Synthesis and Modification

Material Science and Polymer Research

In the field of material science, this compound has been part of studies aiming to develop novel polyimides with improved thermal stability and specific material properties. For example, research into novel diamines with built-in sulfone, ether, and amide structures has led to the creation of polyimides with potential applications in high-performance materials (Mehdipour‐Ataei et al., 2004).

Corrosion Inhibition

Benzamide derivatives, including those structurally related to the compound , have been evaluated for their effectiveness as corrosion inhibitors. Such studies have provided insights into the mechanisms through which these compounds protect metals from corrosion, contributing to the development of more efficient corrosion inhibitors (Mishra et al., 2018).

Cancer Research and Drug Development

In the realm of cancer research and drug development, related compounds have been investigated for their potential as inhibitors of specific cancer-related proteins. For example, certain derivatives have been identified as c-MET inhibitors, showing promising anticancer activity against various cancer cell lines, thus highlighting their potential in cancer therapy (Jiang et al., 2016).